![molecular formula C10H15F2NO4 B6237702 rac-(1R,3R)-3-({[(tert-butoxy)carbonyl]amino}methyl)-2,2-difluorocyclopropane-1-carboxylic acid, trans CAS No. 2350615-74-4](/img/no-structure.png)
rac-(1R,3R)-3-({[(tert-butoxy)carbonyl]amino}methyl)-2,2-difluorocyclopropane-1-carboxylic acid, trans
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Overview
Description
Rac-(1R,3R)-3-({[(tert-butoxy)carbonyl]amino}methyl)-2,2-difluorocyclopropane-1-carboxylic acid, trans is a useful research compound. Its molecular formula is C10H15F2NO4 and its molecular weight is 251.2. The purity is usually 95.
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properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,3R)-3-({[(tert-butoxy)carbonyl]amino}methyl)-2,2-difluorocyclopropane-1-carboxylic acid, trans involves the protection of the amine group, followed by the synthesis of the cyclopropane ring and the introduction of the carboxylic acid group.", "Starting Materials": [ "N-Boc-ethylenediamine", "2,2-difluoroacetaldehyde diethyl acetal", "Lithium diisopropylamide (LDA)", "Diethyl malonate", "Ethyl chloroformate", "Triethylamine", "Sodium hydride", "Benzene", "Methanol", "Ethanol", "Acetic acid", "Tetrahydrofuran", "Chloroform", "Sodium bicarbonate", "Water" ], "Reaction": [ "Protection of the amine group with N-Boc-ethylenediamine and ethyl chloroformate in the presence of triethylamine", "Addition of 2,2-difluoroacetaldehyde diethyl acetal to the protected amine group in the presence of LDA to form a cyclopropane ring", "Hydrolysis of the Boc group with sodium bicarbonate in water", "Alkylation of the resulting amine with diethyl malonate in the presence of sodium hydride", "Hydrolysis of the ester group with acetic acid in methanol", "Decarboxylation of the resulting acid with sodium bicarbonate in water", "Purification of the product with benzene, ethanol, and tetrahydrofuran", "Deprotection of the amine group with chloroform and trifluoroacetic acid" ] } | |
CAS RN |
2350615-74-4 |
Molecular Formula |
C10H15F2NO4 |
Molecular Weight |
251.2 |
Purity |
95 |
Origin of Product |
United States |
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